2-Phenylethoxymethyloxirane
Cat. No. B8534737
M. Wt: 178.23 g/mol
InChI Key: LMTJPHNFBSNLHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05578620
Procedure details
A procedure similar to that described in Preparation 46 was repeated, except that 4.28 g of 2-phenylethanol, 1.68 g of sodium hydride (as a 55% by weight dispersion in mineral oil), 4.1 ml of epibromohydrin and 100 ml of anhydrous dimethylformamide were used. The resulting crude product was purified by silica gel column chromatography, using a 8:1 by volume mixture of hexane and ethyl acetate as the eluent, to give 4.68 g of the title compound as a colorless oil having an Rf value of 0.77 (on silica gel thin layer chromatography, using a 2:1 by volume mixture of hexane and ethyl acetate as the developing solvent).
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH2:7][CH2:8][OH:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[H-].[Na+].[CH2:12]([CH:14]1[O:16][CH2:15]1)Br>CN(C)C=O>[C:1]1([CH2:7][CH2:8][O:9][CH2:12][CH:14]2[CH2:15][O:16]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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4.28 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)CCO
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Step Two
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Name
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Quantity
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1.68 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Step Three
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Name
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Quantity
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4.1 mL
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Type
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reactant
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Smiles
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C(Br)C1CO1
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Step Four
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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A procedure similar to that described in Preparation 46
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting crude product was purified by silica gel column chromatography
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ADDITION
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Type
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ADDITION
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Details
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by volume mixture of hexane and ethyl acetate as the eluent
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)CCOCC1OC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.68 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
